molecular formula C14H25F3O2 B1621683 2,2,2-Trifluoroethyl laurate CAS No. 70253-78-0

2,2,2-Trifluoroethyl laurate

Cat. No.: B1621683
CAS No.: 70253-78-0
M. Wt: 282.34 g/mol
InChI Key: PPTDZDMCCJUALP-UHFFFAOYSA-N
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Description

2,2,2-Trifluoroethyl laurate is an ester derived from lauric acid (a C12 saturated fatty acid) and 2,2,2-trifluoroethanol (TFE). TFE, synthesized via catalytic hydrogenation of trifluoroacetic anhydride, is a fluorinated alcohol with a strong electron-withdrawing trifluoromethyl group . When esterified with lauric acid, the resulting molecule combines the lipophilic hydrocarbon chain of lauric acid with the unique physicochemical properties imparted by the trifluoroethyl group.

Key inferred properties of this compound include:

  • Enhanced lipophilicity due to fluorine’s electronegativity and hydrophobic nature.
  • Thermal and chemical stability from the robust C-F bonds in the trifluoroethyl group.
  • Potential applications in fluorinated polymers, surfactants, or specialty solvents where stability and low surface energy are critical .

Properties

CAS No.

70253-78-0

Molecular Formula

C14H25F3O2

Molecular Weight

282.34 g/mol

IUPAC Name

2,2,2-trifluoroethyl dodecanoate

InChI

InChI=1S/C14H25F3O2/c1-2-3-4-5-6-7-8-9-10-11-13(18)19-12-14(15,16)17/h2-12H2,1H3

InChI Key

PPTDZDMCCJUALP-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCC(=O)OCC(F)(F)F

Canonical SMILES

CCCCCCCCCCCC(=O)OCC(F)(F)F

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 2,2,2-trifluoroethyl laurate, we compare it to two structural analogs: 2-hydroxyethyl laurate and 2-methoxyethyl laurate .

2.1 Structural and Functional Differences
Property This compound (Inferred) 2-Hydroxyethyl Laurate 2-Methoxyethyl Laurate
Functional Group Trifluoroethyl (-CF3CH2O-) Hydroxyethyl (-CH2CH2OH) Methoxyethyl (-CH2CH2OCH3)
Polarity Low (fluorinated, hydrophobic) Moderate (hydroxyl group) Moderate (ether group)
Thermal Stability High (C-F bond strength) Moderate Moderate
Reactivity Resistant to hydrolysis (electron-withdrawing CF3) Prone to ester hydrolysis or oxidation (hydroxyl group) Stable to hydrolysis (ether inertness)
2.2 Physicochemical Properties
Property This compound (Inferred) 2-Hydroxyethyl Laurate 2-Methoxyethyl Laurate
Molecular Weight ~330 g/mol ~272 g/mol ~286 g/mol
Boiling Point High (>250°C, estimated) Data unavailable Data unavailable
Solubility Lipophilic (soluble in organic solvents) Amphiphilic (soluble in polar/non-polar solvents) Moderately lipophilic (ether group)

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